Cas no 1260804-21-4 (1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine)

• Product Name: 1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine
• CAS No: 1260804-21-4
• MF: C₁₃H₁₈BrN₃O₂
• MW: 328.204922199249
• CID: 4691823
• Update Time: 2025-10-31

1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine
• 3-Bromo-4-(4-(dimethylamino)-piperidin-1-yl)nitrobenzene

• Inchi： 1S/C13H18BrN3O2/c1-15(2)10-5-7-16(8-6-10)13-4-3-11(17(18)19)9-12(13)14/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： KKUUSNYNZVZTHA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1CCC(CC1)N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Topological Polar Surface Area: 52.3

Additional information on 1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine

Comprehensive Overview of 1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine (CAS No. 1260804-21-4)

The compound 1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine (CAS No. 1260804-21-4) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its brominated nitrophenyl and dimethylpiperidinyl moieties, exhibits unique structural features that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the key reasons for the growing interest in 1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine is its role in structure-activity relationship (SAR) studies. The presence of both electron-withdrawing (nitro and bromo groups) and electron-donating (dimethylamino group) substituents on the aromatic ring creates a versatile scaffold for medicinal chemistry optimization. Recent publications have highlighted its utility in designing compounds with improved pharmacokinetic properties, addressing common challenges like solubility and metabolic stability.

From a synthetic chemistry perspective, the piperidine core of this molecule offers multiple sites for further functionalization, making it a privileged structure in heterocyclic chemistry. The 4-amine position can undergo various transformations, including alkylation, acylation, or reductive amination, to create diverse molecular libraries. This flexibility aligns well with current trends in combinatorial chemistry and high-throughput screening approaches that dominate modern drug discovery pipelines.

The physicochemical properties of CAS 1260804-21-4 have been carefully characterized to support its research applications. With a molecular weight of 328.21 g/mol and calculated logP values suggesting moderate lipophilicity, this compound occupies an important space in the drug-like chemical space. These characteristics make it particularly interesting for researchers working on blood-brain barrier penetration or CNS-targeted therapeutics, which remain hot topics in neuroscience drug development.

Recent advances in catalyzed cross-coupling reactions have further enhanced the utility of this brominated compound. The aryl bromide functionality serves as an excellent handle for palladium-catalyzed reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. This has led to its increased adoption in fragment-based drug design strategies, where rapid diversification of core structures is essential for hit-to-lead optimization.

Quality control aspects of 1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine production have seen significant improvements with the adoption of modern analytical techniques. High-performance liquid chromatography (HPLC) with UV detection and mass spectrometry now routinely achieve purity levels >98%, meeting the stringent requirements of pharmaceutical research. These advancements address the growing demand for high-purity building blocks in both academic and industrial settings.

The environmental fate and green chemistry considerations of this compound have become increasingly important research topics. Recent studies have focused on developing more sustainable synthetic routes that minimize hazardous byproducts while maintaining high yields. This aligns with the pharmaceutical industry's broader shift toward process chemistry optimization and waste reduction initiatives.

From a commercial availability standpoint, CAS 1260804-21-4 is now offered by multiple specialty chemical suppliers with varying scales of production. The compound's growing popularity has led to improved supply chain reliability and the development of customized packaging options for research laboratories. These developments have significantly reduced lead times for researchers working on time-sensitive projects.

Looking forward, the scientific community anticipates expanded applications for 1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine in emerging fields such as proteolysis targeting chimeras (PROTACs) and molecular glues. Its structural features make it particularly suitable for designing E3 ligase binders, which represent a promising approach in targeted protein degradation therapeutics. This potential has sparked renewed interest in further characterizing its physicochemical and biological properties.

In conclusion, 1-(2-Bromo-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine (CAS No. 1260804-21-4) represents a versatile and valuable chemical building block with wide-ranging applications in medicinal chemistry and drug discovery. Its unique structural features, combined with recent synthetic methodology advances, position it as an important tool for researchers addressing current challenges in pharmaceutical development. As the field continues to evolve, this compound is likely to play an increasingly significant role in the creation of novel therapeutic agents.